![molecular formula C16H19N3O3 B7641829 2-(2-Oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate](/img/structure/B7641829.png)
2-(2-Oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate is a chemical compound used in scientific research for its various biochemical and physiological effects. This compound is synthesized using a specific method and has shown potential in various research applications.
Mechanism of Action
The mechanism of action of 2-(2-Oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in various cellular processes. For example, in cancer research, it has been shown to inhibit the enzyme poly (ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell survival. In inflammation research, it has been shown to inhibit the production of the cytokine interleukin-6 (IL-6).
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific research application. In cancer research, it has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth. In inflammation research, it has been shown to reduce the production of inflammatory cytokines and improve tissue damage. In neurological disorder research, it has been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-Oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate in lab experiments is its specificity for certain enzymes or proteins, which allows for targeted research. However, one limitation is its potential toxicity, which requires careful handling and testing.
Future Directions
For research on 2-(2-Oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate include further investigation into its mechanism of action and potential therapeutic applications. Additionally, research could focus on developing derivatives of this compound with improved efficacy and reduced toxicity.
Synthesis Methods
The synthesis of 2-(2-Oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate involves the reaction of 1-methyl-1H-benzimidazole-5-carboxylic acid with ethyl 2-bromoacetate in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-oxopiperidine in the presence of a reducing agent such as sodium borohydride to yield the final product.
Scientific Research Applications
2-(2-Oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate has been used in various scientific research applications, including in the study of cancer, inflammation, and neurological disorders. In cancer research, this compound has shown potential as an inhibitor of cancer cell growth and proliferation. In inflammation research, it has been shown to reduce the production of inflammatory cytokines. In neurological disorder research, it has been shown to have neuroprotective effects.
properties
IUPAC Name |
2-(2-oxopiperidin-1-yl)ethyl 1-methylbenzimidazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3/c1-18-11-17-13-10-12(5-6-14(13)18)16(21)22-9-8-19-7-3-2-4-15(19)20/h5-6,10-11H,2-4,7-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUASIUXGMHYPIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=CC(=C2)C(=O)OCCN3CCCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.